Cas no 111938-17-1 (5-Iodobenzene-1,3-diamine)

• Product Name: 5-Iodobenzene-1,3-diamine
• CAS No: 111938-17-1
• MF: C₆H₇IN₂
• MW: 234.037653207779
• MDL: MFCD09036307
• CID: 840373
• PubChem ID: 255030
• Update Time: 2025-04-19

5-Iodobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-benzene-1,3-diamine
• 5-iodobenzene-1,3-diamine
• AKOS BB-9420
• 1,3-Benzenediamine, 5-iodo-
• 111938-17-1
• EN300-206543
• NSC-80185
• AKOS004121689
• DTXSID00292064
• F87692
• Z1269210269
• SCHEMBL8952443
• 5-iodo-1,3-phenylenediamine
• DB-185874
• CS-0239138
• SB81254
• NSC80185
• NCIOpen2_004408
• JYDAWJKJURFTTH-UHFFFAOYSA-N
• 5-Iodobenzene-1,3-diamine

• MDL： MFCD09036307
• Inchi： 1S/C6H7IN2/c7-4-1-5(8)3-6(9)2-4/h1-3H,8-9H2
• InChI Key： JYDAWJKJURFTTH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)N)N

Computed Properties

• Exact Mass: 233.96501
• Monoisotopic Mass: 233.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04
• LogP: 2.61800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines